5-Chloro-2-[(4-methylphenyl)methyl]-1H-benzimidazole-6-sulfonamide

• CAS RN: 89725-47-3
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol
• IUPAC Name: 6-chloro-2-[(4-methylphenyl)methyl]-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C15H14ClN3O2S/c1-9-2-4-10(5-3-9)6-15-18-12-7-11(16)14(22(17,20)21)8-13(12)19-15/h2-5,7-8H,6H2,1H3,(H,18,19)(H2,17,20,21)
• InChI Key: BXUMIZXGSMWGKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NC3=CC(=C(C=C3N2)S(=O)(=O)N)Cl

Description

5-Chloro-2-[(4-methylphenyl)methyl]-1H-benzimidazole-6-sulfonamide is a useful research compound. Its molecular formula is C15H14ClN3O2S and its molecular weight is 335.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 150 ml of 6 N hydrochloric acid was added 17.7 g of 2-amino-4-chloro-5-sulfamylaniline followed by the addition of 15.7 g of 4-methylbenzyl cyanide; the mixture was then refluxed for 9 hours. The precipitate was collected by filtration and added to 300 ml of concentration ammonium hydroxide. After stirring for ten minutes at ambient temperature, the solid was collected and then added to 300 ml of water and stirred at 40° C. for ten minutes. The crude product was collected and dissolved in 1 liter of methanol which was brought to a boil; after stirring for five minutes, charcoal was added, and stirring continued for ten more minutes. The mixture was then filtered through two sheets of filter paper and then through Celite. Concentration in vacuo provided a solid which upon recrystallization from acetonitrile provided 3.0 g of pink crystals, m.p. 214°-217°.